Cas no 133746-27-7 (2-Propanone, 1,1-iminobis- (9CI))

2-Propanone, 1,1-iminobis- (9CI) structure
133746-27-7 structure
Product Name:2-Propanone, 1,1-iminobis- (9CI)
CAS No:133746-27-7
MF:C6H11NO2
MW:129.157041788101
CID:1019553
PubChem ID:19940200
Update Time:2025-04-20

2-Propanone, 1,1-iminobis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1,1-iminobis- (9CI)
    • bis-(2-oxopropyl)amine
    • 133746-27-7
    • SCHEMBL690784
    • 1-(2-Oxopropylamino)propan-2-one
    • AKOS025287643
    • Inchi: 1S/C6H11NO2/c1-5(8)3-7-4-6(2)9/h7H,3-4H2,1-2H3
    • InChI Key: KECXIBBXMHHSAL-UHFFFAOYSA-N
    • SMILES: O=C(C)CNCC(C)=O

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司